molecular formula C9H14O B163766 Cyclopropane, 1-(1,1-dimethylethoxy)-2-ethynyl-, trans-(9CI) CAS No. 136689-65-1

Cyclopropane, 1-(1,1-dimethylethoxy)-2-ethynyl-, trans-(9CI)

Cat. No. B163766
M. Wt: 138.21 g/mol
InChI Key: ZFJQSMGUIRPQKX-HTQZYQBOSA-N
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Description

Cyclopropane, 1-(1,1-dimethylethoxy)-2-ethynyl-, trans-(9CI) is a cyclic compound that has gained significant interest in scientific research due to its unique properties and potential applications.

Mechanism Of Action

The mechanism of action of Cyclopropane, 1-(1,1-dimethylethoxy)-2-ethynyl-, trans-(9CI) is not fully understood. However, it is believed to act as a reactive intermediate in various chemical reactions due to its strained cyclic structure. It can undergo ring-opening reactions, which make it a useful building block for the synthesis of complex organic molecules.

Biochemical And Physiological Effects

The biochemical and physiological effects of Cyclopropane, 1-(1,1-dimethylethoxy)-2-ethynyl-, trans-(9CI) have not been extensively studied. However, studies have shown that it can exhibit cytotoxicity against various cancer cell lines, making it a potential candidate for the development of new anticancer drugs.

Advantages And Limitations For Lab Experiments

One of the major advantages of Cyclopropane, 1-(1,1-dimethylethoxy)-2-ethynyl-, trans-(9CI) is its unique cyclic structure, which makes it a versatile building block for the synthesis of complex organic molecules. Additionally, it can exhibit interesting physical and chemical properties, making it a potential candidate for the development of new materials. However, its strained cyclic structure can also make it difficult to handle and manipulate in lab experiments, and its toxicity can pose a safety risk.

Future Directions

There are several future directions for the research of Cyclopropane, 1-(1,1-dimethylethoxy)-2-ethynyl-, trans-(9CI). One potential area of research is the development of new synthetic methods for the preparation of this compound and its derivatives. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in various fields of science. Furthermore, investigations into its toxicity and safety profile are necessary for its potential use in drug development. Lastly, exploring its potential use in the development of new materials such as polymers and liquid crystals is an exciting area of research.
Conclusion
In conclusion, Cyclopropane, 1-(1,1-dimethylethoxy)-2-ethynyl-, trans-(9CI) is a unique cyclic compound that has gained significant interest in scientific research due to its potential applications in various fields of science. Its versatile nature as a building block for complex organic molecules and potential use in the development of new materials make it an exciting area of research for the future. However, further studies are needed to fully understand its mechanism of action, toxicity, and safety profile for its potential use in drug development.

Synthesis Methods

Cyclopropane, 1-(1,1-dimethylethoxy)-2-ethynyl-, trans-(9CI) can be synthesized by various methods, including the reaction of 1-(1,1-dimethylethoxy)-2-ethynylcyclopropane with a suitable reagent such as sodium hydride or lithium diisopropylamide. Another method involves the reaction of 1-(1,1-dimethylethoxy)-2-ethynylcyclopropane with a strong base such as sodium amide or potassium tert-butoxide.

Scientific Research Applications

Cyclopropane, 1-(1,1-dimethylethoxy)-2-ethynyl-, trans-(9CI) has been extensively studied for its potential applications in various fields of science, including organic synthesis, medicinal chemistry, and materials science. It has been used as a building block for the synthesis of various natural products and pharmaceuticals. Additionally, it has been investigated for its potential use in the development of new materials such as polymers and liquid crystals.

properties

CAS RN

136689-65-1

Product Name

Cyclopropane, 1-(1,1-dimethylethoxy)-2-ethynyl-, trans-(9CI)

Molecular Formula

C9H14O

Molecular Weight

138.21 g/mol

IUPAC Name

(1S,2R)-1-ethynyl-2-[(2-methylpropan-2-yl)oxy]cyclopropane

InChI

InChI=1S/C9H14O/c1-5-7-6-8(7)10-9(2,3)4/h1,7-8H,6H2,2-4H3/t7-,8-/m1/s1

InChI Key

ZFJQSMGUIRPQKX-HTQZYQBOSA-N

Isomeric SMILES

CC(C)(C)O[C@@H]1C[C@H]1C#C

SMILES

CC(C)(C)OC1CC1C#C

Canonical SMILES

CC(C)(C)OC1CC1C#C

synonyms

Cyclopropane, 1-(1,1-dimethylethoxy)-2-ethynyl-, trans- (9CI)

Origin of Product

United States

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